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For Researchers, Scientists, and Drug Development Professionals

Introduction
Y06137 is a potent and selective small molecule inhibitor of the Bromodomain and Extra-

Terminal (BET) family of proteins, with a high affinity for the first bromodomain of BRD4

(BRD4(1)).[1] As epigenetic readers, BET proteins play a crucial role in regulating gene

transcription by recognizing acetylated lysine residues on histones.[2][3] By competitively

binding to the acetyl-lysine binding pocket of BRD4, Y06137 displaces it from chromatin,

leading to the transcriptional downregulation of key oncogenes, including MYC and the

Androgen Receptor (AR).[1][4] This mechanism makes Y06137 a valuable molecular probe for

studying the role of BET proteins in cancer biology, particularly in castration-resistant prostate

cancer (CRPC), and for evaluating the therapeutic potential of BET inhibition.[1][4][5]
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Property Value Reference

Target

Bromodomain and Extra-

Terminal (BET) proteins,

specifically BRD4(1)

[1]

Binding Affinity (Kd for

BRD4(1))
81 nM [1][5]

Chemical Formula C₂₄H₂₂N₄O₄ MedChemExpress

Molecular Weight 430.46 MedChemExpress

CAS Number 2226534-49-0 MedChemExpress

In Vitro Efficacy: IC50 Values in Prostate Cancer Cell
Lines

Cell Line Description IC50 (µM) Reference

VCaP

Androgen-sensitive,

expresses wild-type

AR

0.29 [1]

LNCaP

Androgen-sensitive,

expresses mutant AR

(T877A)

0.47 [1]

22Rv1

Castration-resistant,

expresses full-length

AR and AR-V7 splice

variant

0.70 [1]

C4-2B
Castration-resistant,

derived from LNCaP
0.84 [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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